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Chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction
Benzyltrimethylammonium chloride (BTMAC) is a quaternary ammonium compound (QAC)

utilized in various industrial and laboratory applications, including as a phase transfer catalyst,

a solvent for cellulose, and a gelling inhibitor in polyester resins.[1][2] Its structural

resemblance to acetylcholine lends it certain cholinergic activities.[3] This guide provides a

comprehensive overview of the safety and handling precautions necessary for the use of

Benzyltrimethylammonium chloride in a research and development setting.

Hazard Identification and Classification
Benzyltrimethylammonium chloride is classified as a hazardous substance. It is toxic if

swallowed or in contact with skin, harmful if inhaled, and is suspected of causing genetic

defects.[4] It also causes skin and serious eye irritation.

GHS Hazard Statements:

H301: Toxic if swallowed.
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H311: Toxic in contact with skin.[4]

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H332: Harmful if inhaled.[4]

H341: Suspected of causing genetic defects.[4]

H412: Harmful to aquatic life with long lasting effects.[4]

Quantitative Data Summary
The following tables summarize the key quantitative data for Benzyltrimethylammonium
chloride.

Table 1: Physical and Chemical Properties
Property Value Reference

CAS Number 56-93-9 [2]

Molecular Formula C₁₀H₁₆ClN [2]

Molecular Weight 185.69 g/mol

Appearance
White to light yellow crystalline

powder
[2]

Odor Mild almond-like [2]

Melting Point 239 °C (decomposes)

Solubility
Soluble in water (800 g/L) and

ethanol
[2]

pH 6-8 (100 g/L solution) [2]

Stability

Stable under normal

conditions; hygroscopic.

Decomposes when heated,

emitting toxic fumes.

[2]
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Table 2: Toxicological Data
Endpoint Species Route Value Reference

Acute Oral LD50 Rat Oral 250 mg/kg [3]

Acute Oral LD50 Mouse Oral
1600 mg/kg

(100% lethality)
[3]

Mutagenicity S. typhimurium
In vitro (Ames

test)
Negative [3]

Micronucleus

Test
Mouse In vivo Positive [1]

Experimental Protocols
Detailed methodologies for key toxicological and safety assessments are outlined below.

Acute Oral Toxicity - Acute Toxic Class Method (OECD
423)
This method is used to determine the acute oral toxicity of a substance.[5][6]

Principle: A stepwise procedure is used with a limited number of animals per step. The

outcome of each step determines the next step, allowing for classification of the substance

into a toxicity class.[6]

Animal Model: Typically, young adult female rats are used.[5]

Procedure:

Animals are fasted prior to dosing.

A single dose of the substance is administered by gavage.

Animals are observed for mortality and clinical signs of toxicity for up to 14 days.[6]

Body weight is recorded weekly.
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A necropsy is performed on all animals at the end of the study.

Dose Levels: The starting dose is selected from a series of fixed dose levels (e.g., 5, 50,

300, 2000 mg/kg).

Acute Dermal Irritation/Corrosion (OECD 404)
This test assesses the potential of a substance to cause skin irritation or corrosion.[7]

Principle: The substance is applied to the skin of a single animal in a stepwise manner to

observe for corrosive effects before proceeding to a full irritation test.[8]

Animal Model: The albino rabbit is the preferred species.

Procedure:

A small area of the animal's fur is clipped.

0.5 g of the solid substance is applied to a small area of skin and covered with a gauze

patch for a 4-hour exposure period.

The patch is removed, and the skin is observed for erythema and edema at 1, 24, 48, and

72 hours, and up to 14 days.

Skin reactions are scored according to a standardized scale.

Acute Eye Irritation/Corrosion (OECD 405)
This test evaluates the potential of a substance to cause eye irritation or corrosion.[9][10]

Principle: A single dose of the substance is applied to the conjunctival sac of one eye of an

animal. The untreated eye serves as a control.[10]

Animal Model: Albino rabbits are typically used.[10]

Procedure:

A single dose of the substance is instilled into the conjunctival sac of one eye.
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The eye is examined for corneal opacity, iritis, conjunctival redness, and chemosis at 1,

24, 48, and 72 hours after application.[10]

Ocular lesions are scored using a standardized system.

Safety and Handling Precautions
Personal Protective Equipment (PPE)

Eye/Face Protection: Wear chemical safety goggles and a face shield.

Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat.

Respiratory Protection: Use a NIOSH-approved respirator with a particulate filter if dust is

generated.

Handling and Storage
Handling: Handle in a well-ventilated area, preferably in a chemical fume hood. Avoid

creating dust. Do not eat, drink, or smoke when handling. Wash hands thoroughly after

handling.

Storage: Store in a cool, dry, well-ventilated place in a tightly sealed container. It is

hygroscopic and should be protected from moisture. Store away from incompatible materials

such as strong oxidizing agents.[2]

First Aid Measures
Ingestion: If swallowed, rinse mouth with water. Do NOT induce vomiting. Call a physician or

poison control center immediately.

Skin Contact: Immediately remove all contaminated clothing. Flush skin with plenty of water

for at least 15 minutes. Seek immediate medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.
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Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.

Fire Fighting Measures
Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.

Specific Hazards: Combustible solid. Dust may form an explosive mixture with air.

Hazardous combustion products include carbon oxides, nitrogen oxides, and hydrogen

chloride gas.

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE. Avoid

breathing dust.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Containment and Cleanup: Sweep up the spilled material, avoiding dust generation, and

place it in a suitable, closed container for disposal.

Disposal Considerations
Dispose of waste in accordance with local, state, and federal regulations. This material may be

a hazardous waste.[11]

Mandatory Visualizations
Laboratory Safety Workflow
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General Laboratory Workflow for Handling Benzyltrimethylammonium Chloride

Preparation

Handling

Cleanup and Disposal

Review SDS and SOPs

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Work in a Ventilated Area
(Fume Hood)

Proceed to Handling

Weigh/Transfer Chemical
(Avoid Dust Generation)

Perform Experiment

Decontaminate Work Area

Experiment Complete

Dispose of Waste in
Designated Hazardous Waste Container

Remove and Dispose of PPE Properly

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: General laboratory workflow for handling Benzyltrimethylammonium chloride.
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Emergency Response for Accidental Exposure

Emergency Response for Accidental Exposure to Benzyltrimethylammonium Chloride

Initial Assessment

Immediate Actions

Medical Attention

Reporting

Accidental Exposure Occurs

Assess the type of exposure

Skin Contact:
- Remove contaminated clothing

- Flush with water for 15 min

Skin

Eye Contact:
- Flush with water for 15 min

- Remove contact lenses

Eye

Inhalation:
- Move to fresh air

- Provide artificial respiration if needed

Inhalation

Ingestion:
- Rinse mouth

- DO NOT induce vomiting

Ingestion

Seek Immediate Medical Attention
(Bring SDS)

Report incident to supervisor

Click to download full resolution via product page

Caption: Emergency response decision tree for accidental exposure.
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Proposed Signaling Pathway for QAC-Induced
Cytotoxicity

Proposed Signaling Pathway for Quaternary Ammonium Compound (QAC)-Induced Cytotoxicity
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Click to download full resolution via product page

Caption: Proposed signaling pathway for QAC-induced cytotoxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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